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Compound of Interest

Compound Name: Cyclopentadecane

Cat. No.: B1582441 Get Quote

Essential guidelines for the safe and compliant disposal of Cyclopentadecane are provided for

researchers, scientists, and drug development professionals. This document outlines

procedural steps to ensure minimal environmental impact and adherence to regulatory

standards.

Cyclopentadecane, a saturated macrocyclic hydrocarbon, is not classified as a hazardous

substance and is not regulated as a dangerous good for transport.[1] However, proper disposal

is crucial to maintain laboratory safety and environmental responsibility. The primary route of

disposal is through a licensed waste disposal company, in accordance with local and national

regulations.[1]

Key Data for Disposal Considerations
To facilitate proper handling and disposal, key physical and chemical properties of

Cyclopentadecane are summarized below.
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Property Value Citation

Molecular Formula C₁₅H₃₀ [2][3][4][5]

Molecular Weight 210.40 g/mol [2][3]

Appearance
White solid or colorless

crystalline powder
[6]

Incompatible Materials Oxidizing agents [1]

Hazardous Decomposition

Products

Carbon monoxide, Carbon

dioxide (upon combustion)
[1][7][8]

Experimental Protocol for Waste Preparation
The following step-by-step methodology should be followed to prepare Cyclopentadecane
waste for disposal.

1. Waste Segregation:

Collect Cyclopentadecane waste in a dedicated container, separate from other chemical

waste streams.

Crucially, do not mix non-halogenated hydrocarbon waste like Cyclopentadecane with

halogenated solvents.[9][10][11][12] Mixing these waste streams can significantly increase

disposal costs and complicate the disposal process.[9][12]

2. Container Selection and Handling:

Use a clearly labeled, leak-proof container made of a compatible material. High-density

polyethylene (HDPE) or glass containers are generally suitable for non-halogenated

hydrocarbons.

The container must be in good condition, with a secure screw-top cap.[9]

Do not overfill the container; leave at least 10% headspace to allow for vapor expansion.[13]

3. Labeling:
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Affix a hazardous waste tag or label to the container as soon as the first drop of waste is

added.[13]

The label must clearly identify the contents as "Cyclopentadecane Waste" and include the

approximate quantity. All major components of a solvent mixture should be identified.[9]

Indicate that it is a "Non-Halogenated Organic Waste."

4. Storage:

Store the waste container in a designated satellite accumulation area within the laboratory.

[13]

The storage area should be a well-ventilated, cool, and dry location, away from sources of

ignition and incompatible materials such as oxidizing agents.[1]

5. Disposal Request:

Once the container is full or ready for disposal, arrange for pickup through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste contractor.[11]

Disposal Decision Pathway
The logical flow for the proper disposal of Cyclopentadecane is illustrated in the diagram

below. This pathway ensures that all safety and regulatory considerations are met.
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Start: Cyclopentadecane Waste Generated

Is the waste mixed with other chemicals?

Segregate Cyclopentadecane waste

No

Identify all contaminants

Yes

Use designated NON-HALOGENATED waste container

Are any contaminants halogenated?

No

Use designated HALOGENATED waste container

Yes

Select appropriate, compatible container

Label container with 'Cyclopentadecane Waste' and 'Non-Halogenated'

Store in designated satellite accumulation area

Contact EHS or licensed waste disposal company for pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Cyclopentadecane Disposal Decision Flowchart.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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